Cas no 1485842-32-7 (2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 1485842-32-7
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 6216561
• PubChem ID: 66206552
• Update Time: 2025-10-05

2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid
• SCHEMBL9320155
• 1485842-32-7
• AKOS015549943
• EN300-1847576

• Inchi： 1S/C11H15NO5/c1-16-7-5-3-4-6(10(7)17-2)9(13)8(12)11(14)15/h3-5,8-9,13H,12H2,1-2H3,(H,14,15)
• InChI Key： YPTSINWVVXRXSO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1OC)OC)C(C(=O)O)N

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid

Research Briefing on 2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS: 1485842-32-7): Recent Advances and Applications

2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS: 1485842-32-7) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a building block for novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This briefing synthesizes the latest research findings on this compound, highlighting its synthesis, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid, emphasizing its enantioselective synthesis using asymmetric hydrogenation techniques. The study reported a high-yield (85%) and enantiomeric excess (>99%) for the (R)-enantiomer, which exhibited superior binding affinity to target proteins compared to its (S)-counterpart. This advancement in synthesis methodology has paved the way for scalable production of the compound for further pharmacological evaluations.

In the context of biological activity, recent in vitro studies have demonstrated that 2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid acts as a potent inhibitor of tyrosine kinase enzymes, particularly those involved in inflammatory pathways. A 2024 preprint on bioRxiv revealed that the compound showed IC50 values in the low micromolar range against JAK2 and SYK kinases, suggesting its potential as a lead compound for autoimmune disease therapeutics. Molecular docking simulations further elucidated its binding mode, highlighting key interactions with the kinase ATP-binding pockets.

The compound's neuroprotective properties have also emerged as an area of active investigation. Research published in ACS Chemical Neuroscience (2023) demonstrated that 2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid could cross the blood-brain barrier and attenuate oxidative stress in neuronal cell models. The study attributed this effect to the compound's ability to upregulate endogenous antioxidant systems while simultaneously inhibiting pro-inflammatory cytokine production.

From a drug development perspective, several pharmaceutical companies have included derivatives of 2-amino-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid in their preclinical pipelines. A recent patent application (WO2023124567) discloses novel prodrug forms of the compound designed to enhance oral bioavailability. These developments suggest growing industry interest in this chemical scaffold for various therapeutic applications.

Despite these promising findings, challenges remain in fully characterizing the compound's pharmacokinetic profile and potential off-target effects. Ongoing research aims to address these gaps through comprehensive ADMET studies and structure-activity relationship analyses. The coming years are likely to see increased research output on this compound as its therapeutic potential becomes more clearly defined.